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Compound of Interest

Compound Name: 1,10-Diiododecane

Cat. No.: B1670033

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, hazards,
and applications of 1,10-diiododecane (CAS 16355-92-3). The information is intended to

support research, development, and safety protocols for professionals working with this
compound.

Chemical and Physical Properties

1,10-Diiododecane is a long-chain aliphatic hydrocarbon substituted with iodine atoms at both
terminal positions. This bifunctional nature makes it a versatile reagent in organic synthesis.[1]
[2] Its key physical and chemical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1670033?utm_src=pdf-interest
https://www.benchchem.com/product/b1670033?utm_src=pdf-body
https://www.benchchem.com/product/b1670033?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7246344.htm
https://cymitquimica.com/cas/16355-92-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C10H2012 [11[3]
Molar Mass 394.07 g/mol
White to off-white or colorless
Appearance to yellow-orange powder,
lump, or clear liquid
Melting Point 33-35 °C (lit.)
Boiling Point 197-200 °C at 12 mmHg (lit.)
Density 2.35 g/cm3
Flash Point >230 °F (>110 °C)
B Soluble in methanol. Insoluble
Solubility )
in water.
N Stable under normal
Stability N ) N
conditions. Light sensitive.
Decamethylene diiodide,
Synonyms

Decane, 1,10-diiodo-

Hazards and Safety Information

1,10-Diiododecane is classified as an irritant. Appropriate personal protective equipment
(PPE) and handling procedures must be followed to minimize exposure and ensure laboratory
safety.

GHS Hazard Classification
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Hazard Class Category

Hazard Statement

Skin corrosion/irritation 2

H315: Causes skin irritation

Serious eye damage/eye

H319: Causes serious eye

N 2A o
irritation irritation
Specific target organ toxicity — ]
) ) H335: May cause respiratory
single exposure (Respiratory 3

tract irritation)

irritation

Source:

Precautionary Statements and First Aid
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Type Statement

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
] skin thoroughly after handling. P271: Use only
Prevention
outdoors or in a well-ventilated area. P280:
Wear protective gloves/eye protection/face

protection.

P302+P352: IF ON SKIN: Wash with plenty of
soap and water. P304+P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing. P305+P351+P338: IF
Response IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. P312:
Call a POISON CENTER or doctor if you feel

unwell.

P403+P233: Store in a well-ventilated place.
Storage Keep container tightly closed. P405: Store
locked up.

P501: Dispose of contents/container in
Disposal accordance with

local/regional/national/international regulations.

Source:

Handling and Storage

o Handling: Wear appropriate personal protective equipment, including gloves, safety goggles,
and a lab coat. Ensure adequate ventilation to avoid inhalation of dust or vapors. Avoid
contact with skin, eyes, and clothing.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Protect from
light.
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Experimental Protocols and Applications

1,10-Diiododecane is primarily used as a bifunctional alkylating agent and a crosslinking

reagent in various chemical syntheses.

Synthesis of 1,10-Diiododecane (lllustrative Protocol)

While specific, detailed experimental protocols for the synthesis of 1,10-diiododecane are not
readily available in the provided search results, a common method for preparing alkyl iodides
from other alkyl halides is the Finkelstein reaction. The following is a generalized workflow for

this type of reaction.
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Reactants

1,10-Dichlorodecane or
1,10-Dibromodecane

T
Reaction Conditionst Work-up & Purification Products

Reaction Filtration to remove " lization or \ 1,10-Diiododecane
- 3 (ESRCEDEC IR
T

j
i
N " Sodium Chioride (NaCl) or
cetobnle orlot er Sodium Bromide (NaBr)
suitable solvent (precipitate)

Reactants

1,10-Diiododecane
I-(CH2)10-I

Reaction

Polymer Chain 1
with -OH group

-HI

First SN2 Reaction Intermediate

Polymer1-O-(CH2)10-I

Product

Polymer Chain 2
with -OH group

Second SN2 Reaction
Crosslinked Polymer

(Ether Linkage)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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